Cas no 2229430-51-5 (2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid)

• Product Name: 2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid
• CAS No: 2229430-51-5
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5919045
• PubChem ID: 165879169
• Update Time: 2023-12-15

2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid
• EN300-1733457
• 2229430-51-5

• Inchi： 1S/C7H12N4O2/c1-7(2,6(12)13)3-4-11-5-8-9-10-11/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： VHPFDYGBWBVSLS-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CCN1C=NN=N1)=O

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.9Ų